SD 1008
SD 1008
JAK2/STAT3 signaling pathway inhibitor. Inhibits activation of STAT3, JAK2 and Src. Induces apoptosis in cell lines expressing constitutively active tyrosine-phosphorylated STAT3.
Brand Name:
Vulcanchem
CAS No.:
960201-81-4
VCID:
VC0004603
InChI:
InChI=1S/C18H19NO5/c1-23-17(21)14-12-8-9-13(20)16(15(14)18(22)24-2)19(12)10-11-6-4-3-5-7-11/h3-9,12,14-16H,10H2,1-2H3/t12-,14-,15-,16+/m1/s1
SMILES:
COC(=O)C1C2C=CC(=O)C(C1C(=O)OC)N2CC3=CC=CC=C3
Molecular Formula:
C18H19NO5
Molecular Weight:
329.352
SD 1008
CAS No.: 960201-81-4
Inhibitors
VCID: VC0004603
Molecular Formula: C18H19NO5
Molecular Weight: 329.352
| CAS No. | 960201-81-4 |
|---|---|
| Product Name | SD 1008 |
| Molecular Formula | C18H19NO5 |
| Molecular Weight | 329.352 |
| IUPAC Name | dimethyl (1R,5R,6R,7S)-8-benzyl-4-oxo-8-azabicyclo[3.2.1]oct-2-ene-6,7-dicarboxylate |
| Standard InChI | InChI=1S/C18H19NO5/c1-23-17(21)14-12-8-9-13(20)16(15(14)18(22)24-2)19(12)10-11-6-4-3-5-7-11/h3-9,12,14-16H,10H2,1-2H3/t12-,14-,15-,16+/m1/s1 |
| Standard InChIKey | PYZQFEIRZQYUJQ-MIGQKNRLSA-N |
| SMILES | COC(=O)C1C2C=CC(=O)C(C1C(=O)OC)N2CC3=CC=CC=C3 |
| Description | JAK2/STAT3 signaling pathway inhibitor. Inhibits activation of STAT3, JAK2 and Src. Induces apoptosis in cell lines expressing constitutively active tyrosine-phosphorylated STAT3. |
| Synonyms | (1R,5R,6R,7S)-rel-4-Oxo-8-(phenylmethyl)-8-azabicyclo[3.2.1]oct-2-ene-6,7-dicarboxylic acid 6,7-dimethyl ester |
| PubChem Compound | 90488797 |
| Last Modified | Nov 12 2021 |
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